Cas no 14282-64-5 (5-Hydroxymethyl-2-thiophenecarboxylic acid)

5-Hydroxymethyl-2-thiophenecarboxylic acid Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(hydroxymethyl)-
• 5-(hydroxymethyl)thiophene-2-carboxylic acid
• 5-Hydroxymethyl-2-thiophene carbocylic acid
• 5-Hydroxymethyl-2-thiophenecarboxylic acid
• GXXSPHXNQIGROW-UHFFFAOYSA-N
• Z1134175383
• AKOS012686214
• 5-(hydroxymethyl)thiophene-2-carboxylicacid
• CS-0245093
• EN300-2990740
• 14282-64-5
• DB-063443
• 5-hydroxymethyl-thiophene-2-carboxylic acid
• SCHEMBL1401537
• DTXSID70627344
• +Expand

• MDL： MFCD06202911
• InChIKey： GXXSPHXNQIGROW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O3S/c7-3-4-1-2-5(10-4)6(8)9/h1-2,7H,3H2,(H,8,9)
• SMILES： c1cc(sc1CO)C(=O)O

Computed Properties

• Exact Mass: 158.00376522g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 158.00376522g/mol
• Heavy Atom Count: 10
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Boiling Point: 376.6±32.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 181.6±25.1 °C
• Density: 1.5±0.1 g/cm3